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Compound of Interest

Compound Name: Disperse Red 153

Cat. No.: B13743713 Get Quote

An In-depth Technical Guide to Disperse Red
153
This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and applications of Disperse Red 153, tailored for researchers, scientists, and

professionals in drug development and materials science.

Chemical Identity and Structure
Disperse Red 153 is a monoazo dye characterized by a benzothiazole heterocyclic group.[1]

Its chemical identity is established by its CAS Registry Number, 78564-87-1.[1][2] There are

some discrepancies in the reported molecular formula and weight across different sources,

which are noted below.

The synthesis of Disperse Red 153 involves the diazotization of 5,6-Dichlorobenzo[d]thiazol-2-

amine, which is then coupled with 3-(Ethyl(m-tolyl)amino)propanenitrile.[1][3]
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Synthesis Workflow of Disperse Red 153

Dissolve 2-amino-5,6-dichlorobenzothiazole
in concentrated H2SO4 at 50°C

Cool to -2°C and add NaNO2 solution
to form diazo liquid

Diazotization

Add diazo liquid to the coupling
component solution at 0°C

Azo Coupling

Dissolve N-ethyl-N-cyanoethyl aniline
in H2SO4 and cool to 0°C

Adjust pH to 1 with NaOH and
maintain temperature

Filter, wash, and dry the final product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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